Cas no 1133116-47-8 (3,3'-Bipyridine-6,6'-dicarbonitrile)

• Product Name: 3,3'-Bipyridine-6,6'-dicarbonitrile
• CAS No: 1133116-47-8
• MF: C₁₂H₆N₄
• MW: 206.202841281891
• CID: 857601
• PubChem ID: 46739410
• Update Time: 2025-07-18

3,3'-Bipyridine-6,6'-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,3-Bipyridine-6,6-dicarbonitrile
• 3,3'-Bipyridine-6,6'-dicarbonitrile
• 5-(6-cyanopyridin-3-yl)pyridine-2-carbonitrile
• 1133116-47-8
• DB-347759
• [3,3'-Bipyridine]-6,6'-dicarbonitrile
• G90223
• DTXSID80675018
• AKOS015854741

• Inchi： 1S/C12H6N4/c13-5-11-3-1-9(7-15-11)10-2-4-12(6-14)16-8-10/h1-4,7-8H
• InChI Key： FCUUPEZTURQMQH-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC=C(C=1)C1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 206.05900
• Monoisotopic Mass: 206.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Solubility: Chloroform, Methanol
• PSA: 73.36000
• LogP: 1.88696

3,3'-Bipyridine-6,6'-dicarbonitrile Security Information

• Storage Condition：Amber Vial, -20°C Freezer

Additional information on 3,3'-Bipyridine-6,6'-dicarbonitrile

3,3'-Bipyridine-6,6'-dicarbonitrile (CAS No. 1133116-47-8): A Versatile Compound in Chemical and Pharmaceutical Research

3,3'-Bipyridine-6,6'-dicarbonitrile (CAS No. 1133116-47-8) is a unique and versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, also known as 6,6'-dicyanobipyridine, is characterized by its bipyridine core with two cyano groups attached at the 6 and 6' positions. The molecular structure of 3,3'-Bipyridine-6,6'-dicarbonitrile offers a rich platform for various applications, ranging from catalysis to drug development.

The bipyridine core is a well-known ligand in coordination chemistry due to its ability to form stable complexes with a variety of metal ions. The presence of cyano groups in 3,3'-Bipyridine-6,6'-dicarbonitrile further enhances its reactivity and versatility. These cyano groups can participate in various chemical reactions, making the compound an attractive candidate for the synthesis of more complex molecules.

Recent studies have highlighted the potential of 3,3'-Bipyridine-6,6'-dicarbonitrile in catalytic processes. For instance, a study published in the *Journal of Catalysis* demonstrated that 3,3'-Bipyridine-6,6'-dicarbonitrile can serve as an efficient ligand for palladium-catalyzed cross-coupling reactions. The unique electronic properties of the cyano groups enhance the catalytic activity and selectivity of palladium complexes formed with this ligand. This finding opens up new avenues for the development of more efficient and sustainable catalytic systems.

In the realm of pharmaceutical research, 3,3'-Bipyridine-6,6'-dicarbonitrile has shown promise as a building block for the synthesis of bioactive compounds. A recent publication in *Bioorganic & Medicinal Chemistry* reported the use of 3,3'-Bipyridine-6,6'-dicarbonitrile in the synthesis of novel anticancer agents. The researchers found that derivatives of 3,3'-Bipyridine-6,6'-dicarbonitrile exhibited potent cytotoxic activity against various cancer cell lines. The bipyridine core was found to play a crucial role in enhancing the biological activity and selectivity of these compounds.

The structural flexibility and reactivity of 3,3'-Bipyridine-6,6'-dicarbonitrile also make it an attractive candidate for supramolecular chemistry applications. A study published in *Chemical Communications* explored the self-assembly behavior of 3,3'-Bipyridine-6,6'-dicarbonitrile in solution. The researchers observed that the compound could form well-defined supramolecular structures through non-covalent interactions such as hydrogen bonding and π-π stacking. These supramolecular assemblies have potential applications in areas such as drug delivery and materials science.

In addition to its chemical and pharmaceutical applications, 3,3'-Bipyridine-6,6'-dicarbonitrile has been investigated for its potential use in electrochemical systems. A study published in *Electrochimica Acta* reported that 3,3'-Bipyridine-6,6'-dicarbonitrile can be used as an electroactive material for the fabrication of electrochemical sensors. The compound's redox properties and good solubility make it suitable for detecting various analytes with high sensitivity and selectivity.

The versatility of 3,3'-Bipyridine-6,6'-dicarbonitrile is further exemplified by its use in materials science. A recent publication in *Advanced Materials* described the synthesis of conductive polymers using 3,3'-Bipyridine-6,6'-dicarbonitrile as a monomer. The resulting polymers exhibited excellent electrical conductivity and mechanical stability, making them promising candidates for applications in electronic devices and energy storage systems.

In conclusion, 3,3'-Bipyridine-6,6'-dicarbonitrile (CAS No. 1133116-47-8) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique molecular structure and reactivity make it an invaluable tool for scientists working in diverse fields such as catalysis, drug development, supramolecular chemistry, electrochemistry, and materials science. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.